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Compound of Interest

Compound Name: Sulfamethoxazole-NO

Cat. No.: B028832 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

a comprehensive overview of the synthesis of nitroso-sulfamethoxazole (SMX-NO), a critical

reactive metabolite of the antibiotic sulfamethoxazole. This document outlines the necessary

experimental protocols, summarizes key data, and visualizes the synthetic workflow and

relevant biological pathways.

Nitroso-sulfamethoxazole is implicated in the idiosyncratic hypersensitivity reactions associated

with sulfamethoxazole treatment. Its synthesis is essential for in-depth studies into the

mechanisms of these adverse drug reactions, enabling toxicological assessments and the

development of safer pharmaceuticals.

Physicochemical Properties
A summary of the key physicochemical data for nitroso-sulfamethoxazole is provided in the

table below for easy reference.
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Property Value

IUPAC Name
N-(5-methyl-1,2-oxazol-3-yl)-4-

nitrosobenzenesulfonamide

Molecular Formula C₁₀H₉N₃O₄S

Molecular Weight 267.26 g/mol

CAS Number 131549-85-4

Purity
>99% (as reported for the Naisbitt et al. 1996

method)[1]

Experimental Protocols for Synthesis
The synthesis of nitroso-sulfamethoxazole is generally performed as a two-step process,

commencing with the synthesis of its precursor, sulfamethoxazole hydroxylamine (SMX-HA).

Step 1: Synthesis of Sulfamethoxazole Hydroxylamine
(SMX-HA)
The initial step involves the selective reduction of 4-nitro-sulfamethoxazole to its corresponding

hydroxylamine. This procedure is adapted from the established method for synthesizing

hydroxylamine metabolites of sulfonamides.

Materials and Reagents:

4-Nitro-sulfamethoxazole

Hydrogen gas (H₂)

Poisoned platinum catalyst (e.g., Lindlar's catalyst)

Anhydrous ethanol or methanol

Inert gas (Nitrogen or Argon)

Standard hydrogenation apparatus
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Procedure:

Under an inert atmosphere, dissolve 4-nitro-sulfamethoxazole in an anhydrous alcoholic

solvent within a hydrogenation vessel.

Carefully introduce the poisoned platinum catalyst to the solution. The catalyst's "poisoned"

nature is crucial to prevent over-reduction to the amine.

Pressurize the vessel with hydrogen gas and maintain vigorous stirring at ambient

temperature.

Monitor the reaction's progress via thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC).

Upon completion, purge the vessel with an inert gas and remove the catalyst by filtration.

The resulting filtrate containing sulfamethoxazole hydroxylamine can be concentrated and

purified, typically through recrystallization.

Step 2: Oxidation of Sulfamethoxazole Hydroxylamine to
Nitroso-Sulfamethoxazole
The final step is the oxidation of the hydroxylamine to the nitroso derivative, a method

attributed to Naisbitt et al. (1996).[1]

Materials and Reagents:

Sulfamethoxazole hydroxylamine (from Step 1)

A mild oxidizing agent (e.g., potassium dichromate in dilute sulfuric acid)

Dichloromethane or other suitable organic solvent

Procedure:

Dissolve the sulfamethoxazole hydroxylamine in the chosen organic solvent and cool the

mixture in an ice bath.
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Slowly introduce the mild oxidizing agent to the solution while maintaining a low temperature

and continuous stirring.

Monitor the reaction by TLC or HPLC until the starting material is consumed.

Upon completion, quench the reaction and perform a liquid-liquid extraction to isolate the

product.

The organic layer should be washed, dried, and concentrated. The crude product can then

be purified using column chromatography.

Visualizing the Process and Pathway
To further clarify the synthesis and its biological relevance, the following diagrams illustrate the

experimental workflow and a key signaling pathway involving nitroso-sulfamethoxazole.
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4-Nitro-sulfamethoxazole Reduction
(H₂, Poisoned Pt Catalyst) Filtration & Purification Sulfamethoxazole Hydroxylamine Sulfamethoxazole Hydroxylamine Oxidation

(Mild Oxidizing Agent) Extraction & Purification Nitroso-Sulfamethoxazole

Click to download full resolution via product page

Caption: A schematic of the two-step synthesis of nitroso-sulfamethoxazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b028832?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Activation

Immune Response Initiation

Sulfamethoxazole

Sulfamethoxazole
Hydroxylamine

CYP450

Nitroso-sulfamethoxazole
(Reactive Metabolite)

Auto-oxidation

Cellular Proteins

Covalent Binding

Protein-SMX-NO
Hapten

Antigen Presenting Cell
(e.g., Dendritic Cell)

Uptake & Processing

T-Cell

Antigen Presentation

Adverse Immune Response
(Hypersensitivity)

Activation & Proliferation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b028832?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b028832?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/11206810_Covalent_Binding_of_the_Nitroso_Metabolite_of_Sulfamethoxazole_Leads_to_Toxicity_and_Major_Histocompatibility_Complex-Restricted_Antigen_Presentation
https://www.benchchem.com/product/b028832#synthesis-of-nitroso-sulfamethoxazole-for-research
https://www.benchchem.com/product/b028832#synthesis-of-nitroso-sulfamethoxazole-for-research
https://www.benchchem.com/product/b028832#synthesis-of-nitroso-sulfamethoxazole-for-research
https://www.benchchem.com/product/b028832#synthesis-of-nitroso-sulfamethoxazole-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028832?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

